Cas no 2679918-71-7 (rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid
• CAS No: 2679918-71-7
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• CID: 5630009
• PubChem ID: 165936753
• Update Time: 2025-08-03

rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679918-71-7
• EN300-28287735
• rac-(1R,3S)-3-[N-(4-chloro-1,3-thiazol-2-yl)acetamido]cyclopentane-1-carboxylic acid
• rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid

• Inchi： 1S/C11H13ClN2O3S/c1-6(15)14(11-13-9(12)5-18-11)8-3-2-7(4-8)10(16)17/h5,7-8H,2-4H2,1H3,(H,16,17)/t7-,8+/m0/s1
• InChI Key： WACABZIDVBREQN-JGVFFNPUSA-N
• SMILES： ClC1=CSC(=N1)N(C(C)=O)[C@@H]1CC[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 288.0335411g/mol
• Monoisotopic Mass: 288.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.7Ų

Additional information on rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid (CAS No. 2679918-71-7)

The compound rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid (CAS No. 2679918-71-7) is a chiral cyclopentane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-chloro-1,3-thiazol-2-yl moiety and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. This compound's cyclopentane backbone and thiazole ring are key structural motifs found in many FDA-approved drugs, such as antiviral and anti-inflammatory agents. Its CAS No. 2679918-71-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic chemistry today is the development of sustainable synthetic routes for complex molecules. The synthesis of rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid often involves multi-step processes, including asymmetric hydrogenation and amide coupling. Researchers are exploring greener alternatives, such as biocatalysis and flow chemistry, to improve efficiency and reduce environmental impact. These advancements align with the broader industry shift toward green chemistry and atom economy.

The pharmacological properties of rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid are another area of intense investigation. Preliminary studies suggest its potential as a precursor for GABA receptor modulators or kinase inhibitors, which are critical in treating neurological disorders and cancers. Its 4-chloro-thiazole group is particularly noteworthy, as similar structures are found in pesticides and herbicides, highlighting its cross-disciplinary applications.

From an analytical perspective, characterizing rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid requires advanced techniques like HPLC chiral separation and NMR spectroscopy. These methods are essential for confirming its stereochemical purity, a critical factor in drug development. The compound's CAS No. 2679918-71-7 is often referenced in patent literature, underscoring its commercial value and intellectual property significance.

In conclusion, rac-(1R,3S)-3-N-(4-chloro-1,3-thiazol-2-yl)acetamidocyclopentane-1-carboxylic acid represents a fascinating intersection of synthetic chemistry and applied science. Its structural features and diverse applications make it a subject of ongoing research, particularly in the context of drug discovery and agrochemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.